Cas no 899725-40-7 (methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate
• CAS No: 899725-40-7
• MF: C₂₁H₂₁ClN₂O₄S₂
• MW: 464.985441923141
• CID: 5440330
• Update Time: 2025-10-28

methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate
• methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C21H21ClN2O4S2/c1-14-7-8-15(22)13-17(14)23-9-11-24(12-10-23)30(26,27)20-16-5-3-4-6-18(16)29-19(20)21(25)28-2/h3-8,13H,9-12H2,1-2H3
• InChI Key： BSIBVBPNVVANQP-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(S(N1CCN(C3=CC(Cl)=CC=C3C)CC1)(=O)=O)=C(C(OC)=O)S2

Additional information on methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-{4-(5-Chloro-2-Methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS No. 899725-40-7)

The compound methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS No. 899725-40-7) is a sulfonamide derivative with a unique benzothiophene core structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both piperazine and sulfonyl functional groups makes it a versatile intermediate for synthesizing bioactive compounds targeting various therapeutic areas.

In recent years, researchers have explored the structure-activity relationship (SAR) of this compound, particularly its role as a kinase inhibitor or GPCR modulator. These properties align with current trends in precision medicine, where molecules with multitargeting capabilities are highly sought after. The chloro-methylphenyl moiety enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for central nervous system (CNS) drug development.

The synthetic route for CAS 899725-40-7 typically involves Pd-catalyzed cross-coupling reactions, followed by sulfonylation of the piperazine ring. This methodology reflects the growing demand for green chemistry approaches in heterocyclic synthesis. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

From a drug metabolism perspective, the ester group in this compound suggests possible prodrug potential, a feature increasingly important in ADME optimization. Computational studies indicate favorable molecular docking scores with several disease-relevant proteins, sparking interest in its repurposing for neurodegenerative disorders and inflammatory conditions—topics frequently searched in biomedical databases.

Industrial applications of this chemical focus on its utility as a building block for small molecule therapeutics. Patent literature reveals its incorporation into candidate compounds for metabolic disease treatment, coinciding with rising global health concerns about diabetes and obesity. The benzothiophene scaffold contributes to enhanced metabolic stability, addressing a common challenge in medicinal chemistry.

Quality control protocols for 899725-40-7 emphasize HPLC purity analysis and residual solvent testing, reflecting industry standards for GMP manufacturing. Stability studies under various storage conditions demonstrate its robustness as a research chemical, with recommended handling in inert atmospheres to preserve reactivity.

Emerging research directions include exploring its photophysical properties for potential diagnostic imaging applications. The conjugated benzothiophene system shows promise for fluorescence-based assays, aligning with the expanding theranostics market. Such multidisciplinary applications make this compound a subject of increasing scientific publications and conference presentations.

Regulatory considerations for methyl 3-{4-(5-chloro-2-methylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate focus on proper safety data sheet (SDS) documentation and waste disposal procedures. While not classified as hazardous under standard protocols, appropriate laboratory practices should be maintained during handling, consistent with OSHA guidelines.